Cas no 2034205-66-6 (N-[1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl]-2,1,3-benzothiadiazole-5-carboxamide)

• Product Name: N-[1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl]-2,1,3-benzothiadiazole-5-carboxamide
• CAS No: 2034205-66-6
• MF: C₁₈H₂₀N₆OS
• MW: 368.456001281738
• CID: 5549607
• PubChem ID: 91818023
• Update Time: 2025-06-15

N-[1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl]-2,1,3-benzothiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2034205-66-6
• F6523-1740
• AKOS025326554
• N-[1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl]-2,1,3-benzothiadiazole-5-carboxamide
• N-(1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl)benzo[c][1,2,5]thiadiazole-5-carboxamide

• Inchi： 1S/C18H20N6OS/c25-18(12-3-4-14-16(9-12)23-26-22-14)19-13-5-7-24(8-6-13)17-10-15(20-21-17)11-1-2-11/h3-4,9-11,13H,1-2,5-8H2,(H,19,25)(H,20,21)
• InChI Key： BKPQXYRRLQTXTC-UHFFFAOYSA-N
• SMILES： S1N=C2C=CC(=CC2=N1)C(NC1CCN(C2C=C(C3CC3)NN=2)CC1)=O

Computed Properties

• Exact Mass: 368.14193046g/mol
• Monoisotopic Mass: 368.14193046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 115Ų

Additional information on N-[1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl]-2,1,3-benzothiadiazole-5-carboxamide

Professional Introduction to N-[1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl]-2,1,3-benzothiadiazole-5-carboxamide (CAS No. 2034205-66-6)

N-[1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl]-2,1,3-benzothiadiazole-5-carboxamide is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2034205-66-6, represents a novel class of molecules with potential therapeutic applications. The structural composition of this compound, featuring a combination of pyrazole, piperidine, and benzothiadiazole moieties, suggests a unique set of pharmacological properties that make it an intriguing subject for further investigation.

The molecular structure of N-[1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl]-2,1,3-benzothiadiazole-5-carboxamide is characterized by its intricate arrangement of heterocyclic rings. The presence of a 5-cyclopropyl substituent on the pyrazole ring introduces steric hindrance, which can influence the compound's binding affinity and metabolic stability. Additionally, the piperidine ring contributes to the compound's solubility and bioavailability, making it a promising candidate for oral administration.

Benzothiadiazole is another key structural element in this compound, known for its broad spectrum of biological activities. This moiety has been extensively studied for its potential in treating various diseases, including cancer, inflammation, and infectious disorders. The incorporation of a benzothiadiazole ring into the N-[1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl] backbone enhances the compound's pharmacological profile by providing additional binding sites for biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of N-[1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl]-2,1,3-benzothiadiazole-5-carboxamide with greater accuracy. Molecular docking studies have shown that this compound can interact with several key enzymes and receptors involved in disease pathways. For instance, preliminary simulations suggest that it may inhibit enzymes such as Janus kinases (JAKs) and tyrosine kinases, which are implicated in inflammatory responses and cancer progression.

In vitro studies have begun to unravel the mechanism of action of N-[1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl]-2,1,3-benzothiadiazole-5-carboxamide. These experiments have revealed that the compound exhibits potent activity against certain cancer cell lines by inducing apoptosis and inhibiting cell proliferation. The benzothiadiazole moiety appears to play a crucial role in these effects by disrupting critical signaling pathways that promote tumor growth.

The synthesis of this compound represents a significant achievement in medicinal chemistry. The multi-step synthetic route involves the coupling of various precursors under controlled conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex molecular framework efficiently.

One of the most exciting aspects of N-[1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl]-2,1,3-benzothiadiazole-5-carboxamide is its potential for drug development. Researchers are exploring its efficacy in treating conditions such as rheumatoid arthritis and psoriasis by targeting inflammatory pathways. Additionally, its structural features make it an attractive scaffold for designing next-generation therapeutics with improved pharmacological profiles.

The future direction of research on this compound includes both preclinical and clinical studies. Preclinical trials will focus on evaluating its safety profile and optimal dosing regimen before human trials can commence. If these initial studies yield positive results, clinical trials may be initiated to assess its effectiveness in treating target diseases.

The development of novel pharmaceuticals relies heavily on the discovery and optimization of new chemical entities like N-[1-(5-cyclopropyl-1H-pyrazol-3-y)piperidin]-4-y]-2 1 3-benzothiadiazole -carboxamide (CAS No. 203420566). Its unique structural features and promising biological activities position it as a valuable asset in the quest for new treatments. As research continues to uncover its full potential, this compound is poised to make significant contributions to modern medicine.